Cas no 1439896-32-8 (4-(3-Chlorophenyl)oxan-4-amine hydrochloride)

4-(3-Chlorophenyl)oxan-4-amine hydrochloride is a synthetic organic compound featuring a tetrahydropyran (oxane) scaffold substituted with a 3-chlorophenyl group and an amine functionality, isolated as its hydrochloride salt. This structure lends itself to applications in medicinal chemistry and pharmaceutical research, particularly as a versatile intermediate in the synthesis of bioactive molecules. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The chlorophenyl moiety may contribute to binding interactions in target systems, making it valuable for structure-activity relationship (SAR) studies. Its well-defined crystalline properties ensure consistent purity, supporting reproducibility in synthetic workflows. Suitable for controlled reactions under standard laboratory conditions.
4-(3-Chlorophenyl)oxan-4-amine hydrochloride structure
1439896-32-8 structure
Product Name:4-(3-Chlorophenyl)oxan-4-amine hydrochloride
CAS No:1439896-32-8
MF:C11H15Cl2NO
MW:248.148901224136
CID:5150746
Update Time:2025-05-23

4-(3-Chlorophenyl)oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Chlorophenyl)oxan-4-amine hydrochloride
    • 2H-Pyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, hydrochloride (1:1)
    • Inchi: 1S/C11H14ClNO.ClH/c12-10-3-1-2-9(8-10)11(13)4-6-14-7-5-11;/h1-3,8H,4-7,13H2;1H
    • InChI Key: GZWPZNZYHVHOLR-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=CC=CC(Cl)=C2)(N)CC1.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1

4-(3-Chlorophenyl)oxan-4-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM504672-1g
4-(3-Chlorophenyl)tetrahydro-2H-pyran-4-aminehydrochloride
1439896-32-8 97%
1g
$542 2023-03-07

Additional information on 4-(3-Chlorophenyl)oxan-4-amine hydrochloride

Introduction to 4-(3-Chlorophenyl)oxan-4-amine Hydrochloride (CAS No. 1439896-32-8)

4-(3-Chlorophenyl)oxan-4-amine hydrochloride (CAS No. 1439896-32-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-Chlorophenyl)morpholin-4-amine hydrochloride, is a derivative of morpholine and exhibits a unique structure that confers it with potential therapeutic properties. The compound's chemical formula is C11H15ClN2O•HCl, and it has a molecular weight of approximately 250.16 g/mol.

The structural characteristics of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride are noteworthy. The presence of a chlorophenyl group and a morpholine ring provides the molecule with both aromatic and heterocyclic functionalities. These features contribute to its ability to interact with various biological targets, making it a promising candidate for drug development. Recent studies have explored its potential applications in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways.

In the context of medicinal chemistry, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride has been investigated for its pharmacological properties. One of the key areas of interest is its interaction with serotonin receptors, specifically the 5-HT2A receptor. Research has shown that this compound can act as a partial agonist at the 5-HT2A receptor, which is implicated in various psychiatric conditions such as schizophrenia and depression. This property makes it a potential lead compound for the development of novel antipsychotic and antidepressant drugs.

Beyond its interaction with serotonin receptors, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride has also been studied for its effects on dopamine receptors. Dopamine is a neurotransmitter that plays a crucial role in reward and motivation pathways in the brain. Compounds that modulate dopamine signaling have potential applications in treating disorders such as Parkinson's disease and addiction. Preliminary studies suggest that 4-(3-Chlorophenyl)oxan-4-amine hydrochloride may have dopaminergic activity, although further research is needed to fully elucidate its mechanisms of action.

The pharmacokinetic properties of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that it has good oral bioavailability and can cross the blood-brain barrier, which is essential for drugs targeting central nervous system disorders. Additionally, the compound exhibits favorable metabolic stability, which reduces the risk of adverse side effects and enhances its therapeutic window.

In preclinical studies, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride has demonstrated promising results in animal models of neurological disorders. For example, in rodent models of depression, administration of this compound led to significant improvements in behavioral outcomes, suggesting its potential as an antidepressant agent. Similarly, in models of Parkinson's disease, it showed neuroprotective effects and improved motor function.

The safety profile of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride is an ongoing area of investigation. Preclinical toxicology studies have indicated that it has a favorable safety margin, with no major toxic effects observed at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary before advancing to clinical trials.

Clinical trials are the next step in evaluating the therapeutic potential of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride. Early-phase clinical trials will focus on assessing its safety and tolerability in humans, as well as determining optimal dosing regimens. If these trials yield positive results, subsequent phases will investigate its efficacy in treating specific neurological disorders.

In conclusion, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride (CAS No. 1439896-32-8) is a promising compound with potential applications in the treatment of neurological disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover more about its mechanisms of action and therapeutic potential, it holds promise for improving patient outcomes in various neurological conditions.

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